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Compound of Interest

Compound Name: 8-Azidoadenosine

CAS No.: 15830-80-5

Cat. No.: B1199740

Get Quote

Welcome to the technical support center for 8-Azidoadenosine (8-N3-Ado). This guide is

designed for researchers, scientists, and drug development professionals to provide in-depth

technical and practical advice on utilizing 8-N3-Ado in cell culture experiments. Here, we move

beyond simple protocols to explain the causality behind experimental choices, ensuring your

experiments are both successful and robust.

Section 1: Foundational Principles
What is 8-Azidoadenosine?
8-Azidoadenosine is a photo-reactive and chemically-addressable analog of adenosine. It is

widely used in two primary types of applications:

Photoaffinity Labeling (PAL): The azido group (-N3) on the C8 position of the purine ring is

photo-reactive. Upon irradiation with UV light (typically 254 nm), it forms a highly reactive

nitrene intermediate that can covalently crosslink to interacting molecules, such as proteins

or nucleic acids, within close proximity.[1][2][3] This makes it an invaluable tool for identifying

and characterizing ATP/adenosine-binding proteins and RNA-binding proteins.[3][4][5]
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Metabolic Labeling & Bioorthogonal Chemistry: While less common than other azido-

nucleosides for this purpose, 8-azidoadenosine can be metabolized by cells and

incorporated into newly synthesized RNA. The azide group then serves as a chemical handle

for bioorthogonal "click" chemistry reactions, such as the Strain-Promoted Azide-Alkyne

Cycloaddition (SPAAC).[6][7] This allows for the specific detection, enrichment, or imaging of

newly transcribed RNA without the need for radioactivity.[6][8]

Mechanism of Action and Cellular Uptake
For metabolic labeling, 8-Azidoadenosine enters the cell and is phosphorylated by cellular

kinases to form 8-Azido-ATP.[9] This analog can then be utilized by RNA polymerases for

incorporation into nascent RNA transcripts.[10] For photoaffinity labeling, the 8-
azidoadenosine analog (often 8-N3-ATP) is typically introduced to cell lysates or purified

protein systems, where it binds to adenosine/ATP binding sites.
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Phase 1: Determine Cytotoxicity

Set up Dose-Response Curve
(e.g., 10 µM - 500 µM)

Incubate for desired time
(e.g., 24 hours)

Perform Cytotoxicity Assay
(e.g., MTT, LDH, Trypan Blue)

Determine Maximum
Tolerated Concentration (MTC)

Phase 2: Optimize Labeling

Test concentrations below MTC
(e.g., MTC, MTC/2, MTC/4)

Incubate for experimental time
(e.g., 1-4 hours)

Detect Incorporation
(Click Chemistry + Fluorescence)

Select lowest concentration
with highest signal-to-noise

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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